Cas no 106454-65-3 (1S,3R,αR-Deltamethrin)

• Product Name: 1S,3R,αR-Deltamethrin
• CAS No: 106454-65-3
• Molecular Formula: C₂₂H₁₉BR₂NO₃
• Molecular Weight: 505.1992
• CID: 228450
• PubChem ID: 184652

1S,3R,αR-Deltamethrin Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methylester, (1S,3R)-
• 1S,3R,αR-Deltamethrin
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3R)
• 120710-24-9
• AR-Deltamethrin
• 1S,3R,
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3R)-
• [(R)-cyano-(3-phenoxyphenyl)methyl] (1S,3R)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropane-1-carboxylate
• DTXSID8091530
• DTXSID9091529
• 106454-65-3
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3R)-rel-
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-, cyano(3-phenoxyphenyl)methyl ester, (1alpha(S*),3beta)-
• 1S,3R,alphaR-Deltamethrin
• (1S,3R)-3-(2,2-Dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic Acid (R)-cyano(3-phenoxyphenyl)methyl Ester

• InChIKey： OWZREIFADZCYQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H19Br2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3
• SMILES： CC1(C)C(C(OC(C2=CC=CC(OC3=CC=CC=C3)=C2)C#N)=O)C1/C=C(\Br)/Br

Computed Properties

• Exact Mass: 504.97112g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 502.97317g/mol
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Solubility: Insuluble (6.6E-5 g/L) (25 ºC),
• Density: 1.595±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids